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Compound of Interest

Compound Name: PCTR3

Cat. No.: B3026358

Researchers, scientists, and drug development professionals handling PCTR3 (Protein
Conjugates in Tissue Regeneration 3) must adhere to strict safety and disposal protocols. This
guide provides essential information for the proper disposal of PCTR3, ensuring laboratory
safety and regulatory compliance. PCTR3 is supplied as a solution in ethanol, and its disposal
must account for the hazards of both the solvent and the solute.

Key Safety Information: Before handling, users must review the complete Safety Data Sheet
(SDS) for PCTR3, which should be available through your institution's environmental health
and safety (EHS) office.[1] This material should be treated as hazardous until more information
is available.[1] Standard personal protective equipment (PPE), including chemical-resistant
gloves, safety glasses, and a lab coat, should be worn at all times.

Summary of PCTR3 Specifications

For quick reference, the following table summarizes the key quantitative data for PCTR3.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b3026358?utm_src=pdf-interest
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/19066.pdf
https://cdn.caymanchem.com/cdn/insert/19066.pdf
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://www.benchchem.com/product/b3026358?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3026358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

CAS Registry No. 1810710-69-0

16R-[[(2R)-2-amino-2-carboxyethyl]thio]-17S-
Formal Name hydroxy-42,72,10Z,12E,14E,19Z-

docosahexaenoic acid

Molecular Formula C25H37NO5S
Formula Weight 463.6

Purity =96%

Supplied As A solution in ethanol
Storage Temperature -80°C

Solubility (in DMSO) Approx. 50 mg/ml
Solubility (in PBS, pH 7.2) Approx. 0.1 mg/mi

Data sourced from Cayman Chemical product information.[1]

Step-by-Step Disposal Protocol for PCTR3

The proper disposal of PCTR3 involves a multi-step process that prioritizes safety and
compliance with hazardous waste regulations.

Step 1: Consult the Safety Data Sheet (SDS) The most critical first step is to obtain and
thoroughly review the specific SDS for PCTR3 provided by the manufacturer. The SDS
contains detailed information regarding the chemical's hazards, handling, storage, and, most
importantly, its specific disposal requirements.

Step 2: Segregation of Waste PCTR3 waste, being dissolved in ethanol, is classified as
flammable hazardous waste. It must be collected in a dedicated, properly labeled hazardous
waste container. This waste stream should be kept separate from other chemical wastes,
especially from incompatible materials such as strong oxidizing agents.

Step 3: Waste Collection and Labeling
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e Use a designated, leak-proof container made of a material compatible with ethanol.

e The container must be clearly labeled with "Hazardous Waste," the full chemical name
("PCTR3 in Ethanol"), and the associated hazards (e.g., "Flammable," "Toxic").

o Keep the container securely closed when not in use.

Step 4: Storage of Waste Store the hazardous waste container in a designated satellite
accumulation area (SAA) that is a cool, well-ventilated location away from sources of ignition.
Follow your institution's guidelines for the maximum volume and time allowed for waste
accumulation in an SAA.

Step 5: Arrange for Professional Disposal Contact your institution's EHS department to arrange
for the pickup and disposal of the PCTR3 hazardous waste. Only licensed and certified
hazardous waste disposal companies should handle the final disposal.[2] Do not attempt to
dispose of PCTRS3 or its ethanol solution down the drain or in regular trash.

Disposal Workflow Diagram

The following diagram illustrates the logical flow of the PCTR3 disposal procedure.
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Caption: PCTR3 Disposal Workflow Diagram.
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Experimental Protocols

While specific experimental protocols for PCTR3 are diverse and depend on the research
application, any procedure should incorporate the following safety and handling considerations
based on its formulation in ethanol:

e Solvent Exchange: If the ethanol solvent needs to be replaced, this should be done in a well-
ventilated area, preferably within a chemical fume hood. A gentle stream of nitrogen can be
used to evaporate the ethanol.[1] The vial should be immediately reconstituted in the desired
solvent.

e Aqueous Solutions: When preparing agueous solutions, it is crucial to ensure that the
residual amount of the organic solvent from the stock solution is insignificant, as it may have
physiological effects.[1]

o Spill Response: In the event of a small spill, absorb the material with an inert, non-
combustible absorbent (e.g., sand, vermiculite) and place it in a sealed container for disposal
as hazardous waste. For larger spills, evacuate the area and contact your institution's EHS.

By adhering to these procedures, researchers can ensure the safe handling and proper
disposal of PCTR3, minimizing risks to themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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